molecular formula C8H8O4 B8562960 Salicylic acid formaldehyde

Salicylic acid formaldehyde

Cat. No.: B8562960
M. Wt: 168.15 g/mol
InChI Key: XPKFJIVNCKUXOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Salicylic acid formaldehyde is a useful research compound. Its molecular formula is C8H8O4 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8O4

Molecular Weight

168.15 g/mol

IUPAC Name

formaldehyde;2-hydroxybenzoic acid

InChI

InChI=1S/C7H6O3.CH2O/c8-6-4-2-1-3-5(6)7(9)10;1-2/h1-4,8H,(H,9,10);1H2

InChI Key

XPKFJIVNCKUXOI-UHFFFAOYSA-N

Canonical SMILES

C=O.C1=CC=C(C(=C1)C(=O)O)O

Related CAS

26984-25-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a reactor fitted with a condenser, addition funnel and a mechanical stirrer, deionized water (300 g) is heated to 95° C. At this temperature, a mixture of powdered salicylic acid (40 g) and boric anhydride (0.2 g) is added. Aqueous formaldehyde (40%, 35 mL), pre-acidified with hydrochloric acid (6.5 mL, 1.19 density), is then added over 15 minutes. During the addition, the reaction temperature is maintained at 90-100° C. The reaction mixture is stirred for 60 minutes at 95° C. and then cooled to room temperature. The resulting polymer precipitate is filtered and dissolved in water (200 mL) containing 50% aqueous sodium hydroxide (26 mL) for performance testing.
Quantity
40 g
Type
reactant
Reaction Step One
[Compound]
Name
boric anhydride
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step Two
Quantity
6.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
300 g
Type
solvent
Reaction Step Three

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